Cas no 1498605-64-3 (4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine)

4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine is a fluorinated and brominated aromatic diamine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its unique substitution pattern, featuring both bromo and fluoro groups adjacent to the diamine functionality, offers selective reactivity for heterocycle formation and cross-coupling reactions. The N-propyl side chain enhances solubility in organic solvents, facilitating downstream modifications. This compound is particularly valuable as a building block for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties. High purity and stability under inert conditions make it suitable for rigorous synthetic workflows.

4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine structure

1498605-64-3 structure

Product Name:4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine

CAS No:1498605-64-3

MF:C₉H₁₂BrFN₂

MW:247.107384681702

CID:3044443

Update Time:2025-05-27

4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine
- 4-bromo-5-fluoro-N1-propylbenzene-1,2-diamine
- 4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine
- Inchi： 1S/C9H12BrFN2/c1-2-3-13-9-5-7(11)6(10)4-8(9)12/h4-5,13H,2-3,12H2,1H3
- InChI Key： SQTCKJRXOBMJSZ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1)N)NCCC)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 157
XLogP3: 2.9
Topological Polar Surface Area: 38

4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019090076-25g	4-Bromo-5-fluoro-N1-propylbenzene-1,2-diamine	1498605-64-3	95%	25g	508.80 USD	2021-06-17
A2B Chem LLC	AI36686-1g	4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine	1498605-64-3	98%	1g	$75.00	2024-04-20
A2B Chem LLC	AI36686-5g	4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine	1498605-64-3	98%	5g	$209.00	2024-04-20
A2B Chem LLC	AI36686-10g	4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine	1498605-64-3	98%	10g	$315.00	2024-04-20
A2B Chem LLC	AI36686-25g	4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine	1498605-64-3	98%	25g	$532.00	2024-04-20
Crysdot LLC	CD12139804-25g	4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine	1498605-64-3	95+%	25g	$452	2024-07-23